Cas no 79888-39-4 (3-(5-methyl-1,3,4-thiadiazol-2-yl)carbamoylpropanoic acid)

• Product Name: 3-(5-methyl-1,3,4-thiadiazol-2-yl)carbamoylpropanoic acid
• CAS No: 79888-39-4
• MF: C₇H₉N₃O₃S
• MW: 215.229659795761
• CID: 531541
• PubChem ID: 3123223
• Update Time: 2025-04-19

3-(5-methyl-1,3,4-thiadiazol-2-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-4-oxo-
• 4-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-4-oxobutanoic acid
• AKOS000268757
• F1791-0984
• N-(5-Methyl-[1,3,4]thiadiazol-2-yl)-succinamic acid
• 3-[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]propanoic acid
• 79888-39-4
• 4-(5-methyl-1,3,4-thiadiazol-2-ylamino)-4-oxobutanoic acid
• 4-((5-methyl-1,3,4-thiadiazol-2-yl)amino)-4-oxobutanoicacid
• 4-((5-methyl-1,3,4-thiadiazol-2-yl)amino)-4-oxobutanoic acid
• SCHEMBL13010634
• BB 0219224
• CS-0222217
• Z57396190
• Oprea1_566247
• CCG-116239
• N-(5-methyl-[1,3,4]thiadiazol-2-yl)-succinamic acid, AldrichCPR
• EN300-110663
• MXAUBMXFKXGLOV-UHFFFAOYSA-N
• DTXSID40389508
• EU-0016748
• 3-(5-methyl-1,3,4-thiadiazol-2-yl)carbamoylpropanoic acid

• Inchi： 1S/C7H9N3O3S/c1-4-9-10-7(14-4)8-5(11)2-3-6(12)13/h2-3H2,1H3,(H,12,13)(H,8,10,11)
• InChI Key： MXAUBMXFKXGLOV-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1NC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 215.03646233g/mol
• Monoisotopic Mass: 215.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides